2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 2-chloro-5-(4-piperidin-1-ylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C18H18ClNO4S/c19-17-9-6-14(12-16(17)18(21)22)13-4-7-15(8-5-13)25(23,24)20-10-2-1-3-11-20/h4-9,12H,1-3,10-11H2,(H,21,22)
• InChI Key: SFUUIUABAHJHIL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C3=CC(=C(C=C3)Cl)C(=O)O
• Molecular Formula: C18H18ClNO4S
• DSSTOX Substance ID: DTXSID70692390
• Molecular Weight: 379.9 g/mol
• CAS RN: 1261894-64-7

Description

2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid (2C5PPSB) is an organic compound with the molecular formula C14H18ClNO4S. It is a white crystalline solid that is insoluble in water, but soluble in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO). 2C5PPSB is a synthetic compound that has been used in various scientific research applications, such as as a reagent in the synthesis of other compounds, as a catalyst in the synthesis of polymers, and as a stabilizer in the synthesis of polymeric materials.

Scientific Research Applications

2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of other compounds, as a catalyst in the synthesis of polymers, and as a stabilizer in the synthesis of polymeric materials. In addition, it has been used as a catalyst in the synthesis of pharmaceuticals, and as a reagent in the synthesis of heterocyclic compounds.

Mechanism of Action

2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% acts as an acid catalyst, meaning that it increases the rate of a reaction by donating a proton to the reacting species. This protonation increases the reactivity of the reacting species, allowing it to react more quickly. In addition, 2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% can also act as a stabilizing agent, meaning that it can reduce the rate of a reaction by stabilizing the reacting species.
Biochemical and Physiological Effects
2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% can inhibit the activity of enzymes, such as cytochrome P450 and lipoxygenase, which are involved in the metabolism of drugs and other substances. In addition, 2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% has a number of advantages for use in laboratory experiments. It is insoluble in water, but soluble in organic solvents, making it easy to use in a variety of chemical reactions. In addition, it is a relatively stable compound, meaning that it is not easily degraded or affected by other chemicals. However, 2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% is a relatively expensive compound, and it can be difficult to obtain in large quantities.

Future Directions

There are a number of potential future directions for the use of 2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%. One potential application is in the synthesis of pharmaceuticals and other compounds. 2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% could be used as a catalyst to speed up the synthesis of such compounds. In addition, 2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% could be used to stabilize polymeric materials, or to improve the mechanical properties of such materials. Finally, 2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% could be used to inhibit the activity of enzymes involved in the metabolism of drugs and other substances, or to inhibit the activity of the enzyme acetylcholinesterase.

Synthesis Methods

2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% can be synthesized in a two-step process. The first step involves the reaction of piperidine-1-sulfonyl chloride with 4-chlorobenzonitrile in the presence of triethylamine. The second step involves the reaction of the resulting piperidine-1-sulfonyl chloride with 5-chlorobenzoic acid in the presence of sodium hydroxide. The resulting product is a white crystalline solid with a purity of 95%.